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Cat. No.: B15622608

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SAR107375E is a potent, small-molecule anticoagulant that exhibits dual inhibitory activity

against two key enzymes in the coagulation cascade: Factor Xa (FXa) and Factor IIa

(thrombin).[1][2] This direct-acting anticoagulant was developed to provide a therapeutic effect

in the treatment and prevention of thromboembolic disorders. This guide provides a

comprehensive overview of SAR107375E, including its pharmacological profile, and discusses

the role of its deuterated impurity, SAR107375E Impurity 14-d8, in the analytical workflow.

SAR107375E Impurity 14-d8: CAS Number and
Analytical Role
A specific CAS (Chemical Abstracts Service) number for SAR107375E Impurity 14-d8 is not

publicly available in chemical databases. Commercial suppliers of this compound list the CAS

number as "N/A" (Not Available).
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The designation "d8" signifies that this molecule is a deuterated isotopologue of "Impurity 14" of

the parent compound, SAR107375E. The molecular formula for SAR107375E Impurity 14-d8
is C24H22D8ClN5O6S2. Deuterated compounds are commonly synthesized for use as internal

standards in quantitative bioanalytical methods, such as liquid chromatography-mass

spectrometry (LC-MS). These standards are essential for accurately measuring the

concentration of the non-deuterated analyte in biological matrices by correcting for variations

during sample processing and analysis. While the exact structure of "Impurity 14" is not

detailed in the available literature, it is likely a process-related impurity or a metabolite of

SAR107375E.

Core Compound: SAR107375E
Mechanism of Action
SAR107375E functions as a direct inhibitor of both Factor Xa and thrombin, critical serine

proteases in the blood coagulation cascade.[1] By inhibiting Factor Xa, it blocks the conversion

of prothrombin to thrombin. The subsequent inhibition of thrombin prevents the conversion of

fibrinogen to fibrin, a key component of blood clots.[3] This dual-inhibition mechanism offers a

potentially potent anticoagulant effect.[2]

Signaling Pathway Diagram
The following diagram illustrates the coagulation cascade and the points of inhibition by

SAR107375E.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15622608/docs?utm_src=pdf-body#technical-guide-sar107375e-a-dual-thrombin-and-factor-xa-inhibitor
https://pubmed.ncbi.nlm.nih.gov/11342132/
https://www.researchgate.net/publication/258212650_5-Chlorothiophene-2-carboxylic_Acid_S-2-2-Methyl-3-2-oxopyrrolidin-1-ylbenzenesulfonylamino-3-4-meth_ylpiperazin-1-yl-3-oxopropylamide_SAR107375_a_Selective_and_Potent_Orally_Active_Dual_Thrombin_and_
https://pubmed.ncbi.nlm.nih.gov/24175584/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intrinsic Pathway

Extrinsic Pathway

Common Pathway

FXII FXIIa FXI FXIa FIX FIXa

activates activates

FX

activates

Tissue Factor

TF-FVIIa ComplexFVII FVIIa

activates

FXa
Prothrombin (FII)

activates
Thrombin (FIIa) Fibrinogen

activates
Fibr

Fibrin (Clot)

SAR107375E

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Subject Screening

Enrollment (N=60)

Randomization

Single IV Dose Administration

PK & PD Sampling
(Plasma & Urine) Safety Monitoring

Data Analysis
(PK, PD, Safety)

Conclusion on Safety,
Tolerability, PK/PD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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